Cas no 124961-67-7 ([(4aR,5S,7R,8S,8aR)-5-hydroxy-7,8-dimethyl-8-[2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-4a-yl]methyl (E)-2-methylbut-2-enoate)

[(4aR,5S,7R,8S,8aR)-5-hydroxy-7,8-dimethyl-8-[2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-4a-yl]methyl (E)-2-methylbut-2-enoate Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,[(1R,4aR,5S,6R,8S,8aR)-5-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]octahydro-8-hydroxy-5,6-dimethylspiro[naphthalene-1(8aH),2'-oxiran]-8a-yl]methylester, (2E)-
• Ajugamarin L2
• [(4aR,5S,7R,8S,8aR)-5-hydroxy-7,8-dimethyl-8-[2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-4a-yl]methyl (E)-2-methylbut-2-enoate
• 2-Butenoic acid,2-methyl-,[(1R,4aR,5S,6R,8S,8aR)-5-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]octahydro-8-hydroxy-5,6-dimethylspir
• Ajugacumbin B
• (2E)-2-Methyl-2-butenoic acid [(1R,4aR,5S,6R,8S,8aR)-5-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]octahydro-8-hydroxy-5,6-dimethylspiro[naphthalene-1(8aH),2'-oxiran]-8a-yl]methyl ester
• 124961-67-7
• AKOS040736095
• FS-7964
• DA-60862
• +Expand

• InChIKey： OPIBUIPAAPHGEN-ZRBKXSIYSA-N
• Inchi： 1S/C25H36O6/c1-5-16(2)22(28)30-15-25-19(7-6-9-24(25)14-31-24)23(4,17(3)11-20(25)26)10-8-18-12-21(27)29-13-18/h5,12,17,19-20,26H,6-11,13-15H2,1-4H3/b16-5+/t17-,19-,20+,23+,24?,25+/m1/s1
• SMILES： O1C([H])([H])C21C([H])([H])C([H])([H])C([H])([H])[C@]1([H])[C@@](C([H])([H])[H])(C([H])([H])C([H])([H])C3=C([H])C(=O)OC3([H])[H])[C@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])([C@@]21C([H])([H])OC(/C(=C(\[H])/C([H])([H])[H])/C([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 432.25100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 432.251189
• Heavy Atom Count: 31
• Complexity: 815
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 85.4

Experimental Properties

• LogP: 3.72170
• PSA: 85.36000
• Refractive Index: 1.553
• Boiling Point: 592°C at 760 mmHg
• Flash Point: 196.5°C
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),